Cas no 1040657-02-0 (N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide)
![N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide structure](https://www.kuujia.com/scimg/cas/1040657-02-0x500.png)
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(3,4-dimethylphenyl)-3-[4-(4-fluorophenyl)piperazin-1-yl]sulfonylthiophene-2-carboxamide
- N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
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- Inchi: 1S/C23H24FN3O3S2/c1-16-3-6-19(15-17(16)2)25-23(28)22-21(9-14-31-22)32(29,30)27-12-10-26(11-13-27)20-7-4-18(24)5-8-20/h3-9,14-15H,10-13H2,1-2H3,(H,25,28)
- InChI Key: GSRPLZWRZCTBOA-UHFFFAOYSA-N
- SMILES: C1(C(NC2=CC=C(C)C(C)=C2)=O)SC=CC=1S(N1CCN(C2=CC=C(F)C=C2)CC1)(=O)=O
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3382-4921-5μmol |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-5mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-15mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 15mg |
$89.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-30mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 30mg |
$119.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-1mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-3mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-10mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-20μmol |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-2μmol |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
Life Chemicals | F3382-4921-2mg |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide |
1040657-02-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 |
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Related Literature
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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4. Caper tea
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Zhou Zhou,Jiang Cheng,Jin-Tao Yu Org. Biomol. Chem., 2015,13, 9751-9754
Additional information on N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
Comprehensive Overview of N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No. 1040657-02-0)
N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No. 1040657-02-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their diverse biological activities. The presence of a thiophene ring, a piperazine moiety, and a fluorophenyl group in its structure makes it a promising candidate for further investigation in drug discovery and development.
The compound's molecular formula and intricate architecture have led to its exploration in various research areas, including central nervous system (CNS) drug development and receptor modulation studies. Researchers are particularly interested in its potential interactions with neurotransmitter receptors, given the presence of the piperazine group, which is a common pharmacophore in many CNS-active compounds. The fluorophenyl substituent further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in CNS drug design.
In recent years, the scientific community has shown growing interest in sulfonamide-based therapeutics, as evidenced by the increasing number of publications and patents in this field. N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide represents an interesting case study in structure-activity relationship (SAR) investigations, particularly regarding how modifications to the thiophene-carboxamide core influence biological activity. This aligns with current trends in precision medicine and targeted drug design, where researchers seek to optimize molecular structures for specific therapeutic applications.
The compound's synthetic accessibility and structural versatility have made it a valuable tool in medicinal chemistry. Its CAS No. 1040657-02-0 serves as a unique identifier in chemical databases, facilitating research collaboration and information sharing across the scientific community. Many researchers searching for "piperazine sulfonamide derivatives" or "thiophene carboxamide compounds" often encounter this molecule in their literature reviews, highlighting its relevance in contemporary chemical research.
From a drug discovery perspective, the compound's potential extends beyond CNS applications. Its structural features suggest possible utility in developing selective enzyme inhibitors or receptor modulators, areas of intense interest in treating various chronic conditions. The incorporation of both electron-withdrawing (fluorine) and electron-donating (methyl) groups in its structure provides an interesting platform for studying electronic effects on biological activity—a topic frequently explored in modern medicinal chemistry optimization strategies.
Quality control and characterization of N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and structural integrity, which are crucial for reliable research outcomes. The growing emphasis on reproducible research in the scientific community has made proper compound characterization more important than ever, particularly for novel chemical entities like this one.
As research into personalized medicine advances, compounds with well-defined structures like CAS No. 1040657-02-0 become increasingly valuable. Their potential to serve as molecular probes or lead compounds in drug discovery pipelines makes them subjects of ongoing investigation. The scientific literature continues to explore how subtle modifications to such structures can yield compounds with improved pharmacokinetic properties or target selectivity, addressing current challenges in drug development.
The future research directions for this compound may include detailed in vitro and in vivo studies to elucidate its pharmacological profile, potential therapeutic applications, and safety characteristics. As the pharmaceutical industry increasingly focuses on novel drug targets and mechanisms of action, well-characterized compounds like N-(3,4-dimethylphenyl)-3-{[4-(4-fluorophenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide provide valuable starting points for innovation in medicinal chemistry and drug design.
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